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Introduction

The reaction between barium chlorate (Ba(ClO₃)₂) and sucrose (C₁₂H₂₂O₁₁) is a vigorous

exothermic oxidation-reduction reaction commonly utilized in chemical demonstrations. Barium
chlorate, a powerful oxidizing agent, reacts with sucrose, which serves as the fuel.[1] The

reaction is typically initiated by the addition of a dehydrating agent, such as concentrated

sulfuric acid. This demonstration effectively illustrates principles of redox reactions,

combustion, and the characteristic green flame produced by the excitation of barium ions, a

principle applied in pyrotechnics.[1][2] The reaction is notable for its rapid energy release,

producing significant heat, light in the form of a green flame, and a large volume of smoke and

carbonaceous residue.[1][3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of the primary reactants is provided

below.
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Appearance
Density
(g/cm³)

Barium Chlorate Ba(ClO₃)₂ 304.23 White solid 3.18

Sucrose C₁₂H₂₂O₁₁ 342.30
White granulated

solid
1.59

Sulfuric Acid H₂SO₄ 98.08
Clear, colorless

oily liquid
1.84

Source:

Experimental Protocols
Extreme caution must be exercised when performing this demonstration. The mixture is

sensitive to shock and friction, and the reaction is highly energetic.[1][4] All procedures must be

conducted in a certified fume hood with the sash lowered, and appropriate personal protective

equipment (PPE), including safety goggles, face shield, and fire-retardant clothing, must be

worn.[3][5][6]

Protocol 1: Small-Scale Demonstration

This protocol is suitable for a contained demonstration of the reaction's core principles.

Materials and Equipment:

Barium chlorate (Ba(ClO₃)₂) - 1.0 g

Granulated sucrose (C₁₂H₂₂O₁₁) - 1.0 g

Concentrated (18 M) sulfuric acid (H₂SO₄)

Graphite crucible or small evaporating dish[1][7]

Ring stand and clamp

Spatula
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Pasteur pipette

Insulating mat

Procedure:

Position the graphite crucible on a ring stand inside a fume hood. Place an insulating mat

beneath the setup.

Carefully weigh 1.0 g of barium chlorate and 1.0 g of granulated sucrose.[8]

Transfer both solids to the crucible.

Using the edge of a spatula, gently and slowly combine the crystals. DO NOT grind or apply

significant pressure, as the mixture is shock-sensitive.[1][8] Mix until the granules appear

evenly distributed.

Ensure the fume hood sash is lowered to a safe level.

Using a Pasteur pipette, add a single drop of concentrated sulfuric acid to the center of the

mixture.[8]

Stand back from the apparatus immediately. The reaction will initiate after a brief delay,

producing a green flame, smoke, and a voluminous black ash.[1][7]

Allow the apparatus to cool completely before proceeding with disposal.

Protocol 2: Larger-Scale Demonstration

This protocol produces a more pronounced visual effect but carries a correspondingly higher

risk.

Materials and Equipment:

Barium chlorate (Ba(ClO₃)₂) - 7.0 g

Granulated sucrose (C₁₂H₂₂O₁₁) - 7.0 g
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Concentrated (18 M) sulfuric acid (H₂SO₄)

Graphite crucible[1]

Ring stand and clamp

Petri dish for mixing[1]

Spatula

Dropper[1]

Insulating mat

Procedure:

Set up the graphite crucible on a ring stand over an insulating mat within a fume hood.

Measure 7.0 g of barium chlorate and 7.0 g of granulated sucrose.[1]

Add both components to a petri dish.

Gently mix the solids with a spatula until a homogenous mixture is achieved. Avoid any

grinding motions.[1]

Carefully transfer the mixture into the graphite crucible.

Lower the fume hood sash.

Add one to two drops of 18 M sulfuric acid to the mixture.[1]

Observe the reaction from a safe distance. A vigorous reaction will ensue, characterized by a

large green flame.[1]

After the reaction has ceased, wait for the crucible to cool completely before cleaning. The

remaining product is a fluffy, black carbon ash.[1]

Experimental Workflow
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Caption: Experimental workflow for the barium chlorate and sucrose demonstration.

Reaction Chemistry and Stoichiometry
Barium chlorate acts as the oxidizer, and sucrose is the fuel. Concentrated sulfuric acid

initiates the reaction by dehydrating the sugar and forming chloric acid, which is unstable and

decomposes, starting the rapid oxidation process.

The overall reaction is highly exothermic. The green color observed is due to the emission of

photons as excited barium electrons return to their ground state, with a characteristic

wavelength between 520 and 565 nm.[1]

Two potential balanced equations for the reaction are reported, which may depend on the

specific reaction conditions.

Reaction A (with Sulfuric Acid):[8] 2 Ba(ClO₃)₂(s) + C₁₂H₂₂O₁₁(s) + 2 H₂SO₄(l) → 2 BaSO₄(s) +

12 CO₂(g) + 11 H₂O(g) + 2 HClO₄(aq) + Cl₂O(g)

Reaction B (Simplified Thermal Decomposition):[2] 4 Ba(ClO₃)₂(s) + C₁₂H₂₂O₁₁(s) → 4 BaCl₂(s)

+ 12 CO₂(g) + 11 H₂O(g)

Reaction Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081389#barium-chlorate-and-sugar-reaction-for-
chemical-demonstrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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